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Compound of Interest

Compound Name:
1-[2-(Piperazin-1-

yl)ethyl]imidazolidin-2-one

CAS No.: 104087-61-8

Cat. No.: B1283970

Get Quote

From Privileged Scaffolds to Neurotherapeutic Agents

Executive Summary: The Imidazolidinone
Advantage[1][2]
The imidazolidinone core (a 5-membered heterocycle containing nitrogen) represents a

"privileged scaffold" in neuropharmacology. While historically anchored by the anticonvulsant

Phenytoin (an imidazolidine-2,4-dione), modern research has pivoted toward utilizing this

scaffold for dual-mechanism therapeutics.

Current applications focus on two distinct structural classes:

Imidazolidine-2,4-diones (Hydantoins): Modulation of voltage-gated sodium channels (

) for epilepsy and neuropathic pain.

Imidazolidin-2-ones: Inhibition of Phosphodiesterase 4 (PDE4) for cognitive enhancement in

Alzheimer’s and depression.
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This guide details the synthesis of bioactive derivatives, in vitro neuroprotection screening, and

the gold-standard in vivo validation using the Maximal Electroshock Seizure (MES) model.

Mechanistic Pathways & Visualization
To design effective experiments, one must understand the downstream signaling triggered by

these scaffolds. Below is a visualization of the PDE4 Inhibition Pathway, a primary target for

novel imidazolidin-2-one derivatives aimed at neuroplasticity.

Diagram 1: PDE4 Inhibition and CREB Phosphorylation
Description: This pathway illustrates how imidazolidinone-based PDE4 inhibitors prevent cAMP

degradation, leading to enhanced CREB signaling and gene expression associated with

memory consolidation.
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[3][4][5][6][7][8]
Protocol A: Microwave-Assisted Synthesis of 5,5-
Disubstituted Hydantoins
Context: The Bucherer-Bergs reaction is the standard for synthesizing hydantoins

(imidazolidine-2,4-diones) from ketones. Conventional heating requires 24–48 hours; this
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microwave protocol reduces time to <30 minutes, crucial for generating libraries for SAR

(Structure-Activity Relationship) studies.

Materials
Reagents: Ketone substrate (e.g., Acetophenone derivatives), Potassium Cyanide (KCN),

Ammonium Carbonate

, Ethanol/Water (1:1).

Equipment: Microwave reactor (e.g., CEM Discover or Biotage Initiator), sealed reaction

vials.

Step-by-Step Methodology
Reaction Assembly:

In a 10 mL microwave vial, dissolve the ketone (1.0 mmol) in 4 mL of EtOH:H2O (1:1).

Add

(3.0 mmol) and KCN (1.5 mmol).

Note: The excess ammonium carbonate is critical to drive the equilibrium toward the

hydantoin rather than the alpha-amino nitrile.

Microwave Irradiation:

Seal the vial.

Settings: Temperature: 120°C; Power: 150W; Hold Time: 20 minutes; Stirring: High.

Safety Check: Ensure the pressure limit is set to 250 psi to accommodate ammonia gas

evolution.

Work-up & Purification:

Cool the vessel to room temperature.
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Acidify the solution to pH 2 using concentrated HCl (in a fume hood to manage potential

HCN traces).

The hydantoin product typically precipitates as a white solid.

Filter and wash with cold water. Recrystallize from ethanol.

Self-Validation (QC):

NMR Check: Look for the disappearance of the ketone carbonyl peak (~190-200 ppm in

) and appearance of the urea carbonyl (~155 ppm) and amide carbonyl (~175 ppm).

Melting Point: Hydantoins have high melting points (>200°C). A low MP indicates

incomplete cyclization.

Protocol B: In Vivo Anticonvulsant Screening (MES
Test)
Context: The Maximal Electroshock Seizure (MES) test is the FDA-recognized gold standard

for identifying compounds that block

channels (similar to Phenytoin). It models generalized tonic-clonic seizures.[1][2]

Experimental Design
Subject: Male ICR mice (20–25g).

Group Size: n=8 per dose group.

Control: Vehicle (0.5% Methylcellulose).

Reference: Phenytoin (20 mg/kg).
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Detailed Procedure
Pre-Screening:

24 hours prior, screen mice with a sub-maximal shock. Only animals showing normal

seizure responses are included. This eliminates "seizure-resistant" outliers.

Drug Administration:

Administer the test imidazolidinone derivative intraperitoneally (i.p.) 30 minutes prior to

testing.

Dose Ranging: Start at 30, 100, and 300 mg/kg.

Induction of Seizure:

Apply a drop of 0.9% saline/lidocaine solution to the corneal electrodes (ensures

conductivity and local anesthesia).

Apply the stimulus: Current: 50 mA | Frequency: 60 Hz | Duration: 0.2 seconds.

Scoring (The Binary Endpoint):

Protected: Absence of Tonic Hindlimb Extension (THE).[3] The animal may show clonic

activity (paddling) but hindlimbs do not extend rigidly 180° to the body axis.

Not Protected: Presence of THE for >3 seconds.[1]

Troubleshooting & Integrity:

False Positives: If the animal dies immediately without seizure, the current was likely too

high or the electrode placement bypassed the brainstem.

False Negatives: If the eyes were too dry, resistance increases, delivering insufficient

current. Always re-wet electrodes between animals.
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Data Analysis & Interpretation
When evaluating novel imidazolidinones, researchers must balance potency (

) against neurotoxicity (

). The Protective Index (PI) is the critical metric.

Table 1: Comparative Efficacy of Imidazolidinone
Derivatives

Compound
Scaffold
Type

MES

(mg/kg)

Rotarod

(mg/kg)

Protective
Index (PI)

Mechanism

Phenytoin Hydantoin 9.5 69 7.3 Block

Ethosuximide Succinimide >400 - -

Ca2+ Block

(Inactive in

MES)

Compound

19*

Hydantoin-

Morpholine
26.3 >300 >11.4

Broad

Spectrum (

+ ?)

Rolipram
Imidazolidin-

2-one
Inactive - -

PDE4

Inhibitor

(Cognitive)

*Compound 19 data derived from recent literature (see Ref 2) demonstrating superior safety

profile compared to Phenytoin.

Interpretation:

High PI (>10): Indicates a wide therapeutic window. This is the "Go" signal for lead

optimization.

Activity in MES: Confirms the compound prevents seizure spread (sodium channel efficacy).

[4]
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Inactivity in MES: Does not rule out utility. If the compound is an imidazolidin-2-one (PDE4

inhibitor), it should be tested in the Morris Water Maze or Novel Object Recognition test, not

MES.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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